Cas no 1049715-83-4 (5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride)

5-tert-Butyl-2-(3-chlorophenyl)pyrazol-3-amine hydrochloride is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a tert-butyl group and a 3-chlorophenyl substituent, enhancing its steric and electronic properties. The hydrochloride salt improves solubility and stability, facilitating handling and formulation. This intermediate may serve as a key building block in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined structure and high purity make it suitable for rigorous experimental studies. The presence of both aromatic and aliphatic moieties offers versatility in further functionalization, supporting diverse synthetic pathways.

5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride structure

1049715-83-4 structure

Product Name:5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride

CAS No:1049715-83-4

MF:C₁₃H₁₇Cl₂N₃

MW:286.200180768967

CID:1149054

PubChem ID:2973587

Update Time:2025-06-15

5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride
- AC1MH9IS
- Ambcb7956601
- MolPort-002-097-443
- 5-TERT-BUTYL-2-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine,hydrochloride
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine
- hydrochloride
- IFLAB-BB F2108-0040
- 5-TERT-BUTYL-2-(3-CHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE HCL
- 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride
- 3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine--hydrogen chloride (1/1)
- DB-263672
- DTXSID30388040
- 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride
- 3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-aminehydrochloride
- 1049715-83-4
- Inchi： 1S/C13H16ClN3.ClH/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-5-9(14)7-10;/h4-8H,15H2,1-3H3;1H
- InChI Key： CFQIKAYKESYZBH-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N.Cl

Computed Properties

Exact Mass: 285.0799529g/mol
Monoisotopic Mass: 285.0799529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8Å²

5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188792-1g	5-tert-Butyl-2-(3-chloro-phenyl)-2H-pyrazol-3-ylamine hydrochloride	1049715-83-4	95%	1g	$464	2021-08-05
Chemenu	CM188792-1g	5-tert-Butyl-2-(3-chloro-phenyl)-2H-pyrazol-3-ylamine hydrochloride	1049715-83-4	95%	1g	$441	2023-02-03
Alichem	A049005793-1g	3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-amine hydrochloride	1049715-83-4	95%	1g	$409.02	2023-09-04

5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

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Additional information on 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride

Research Brief on 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride (CAS: 1049715-83-4)

5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride (CAS: 1049715-83-4) is a pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique chemical structure featuring a tert-butyl group and a chlorophenyl moiety, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The study employed in vitro assays and molecular docking simulations to reveal high binding affinity to target proteins, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. These findings are particularly relevant given the growing need for targeted therapies with reduced side effects.

In addition to its anti-inflammatory properties, 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting tumor cell proliferation in certain cancer cell lines. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR cascade, highlights its potential as a multi-targeted agent. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and safety profiles.

The synthesis and optimization of 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride have also been areas of active research. Recent advancements in green chemistry approaches have enabled more efficient and sustainable production methods, as detailed in a 2023 publication in Organic Process Research & Development. These improvements are critical for scaling up production while minimizing environmental impact, addressing one of the key challenges in the pharmaceutical industry.

Looking ahead, the compound's versatility and demonstrated biological activity position it as a valuable scaffold for further medicinal chemistry exploration. Current research efforts are focused on structural modifications to enhance selectivity and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. As the body of evidence grows, 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine;hydrochloride may emerge as a key player in the development of next-generation therapeutics for inflammatory diseases and cancer.